molecular formula C9H7NO4 B8504552 7-Nitro-chroman-2-one CAS No. 20921-03-3

7-Nitro-chroman-2-one

Cat. No.: B8504552
CAS No.: 20921-03-3
M. Wt: 193.16 g/mol
InChI Key: DQQRNRLPWFKGNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Nitro-chroman-2-one is a useful research compound. Its molecular formula is C9H7NO4 and its molecular weight is 193.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

20921-03-3

Molecular Formula

C9H7NO4

Molecular Weight

193.16 g/mol

IUPAC Name

7-nitro-3,4-dihydrochromen-2-one

InChI

InChI=1S/C9H7NO4/c11-9-4-2-6-1-3-7(10(12)13)5-8(6)14-9/h1,3,5H,2,4H2

InChI Key

DQQRNRLPWFKGNH-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)OC2=C1C=CC(=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

6-Nitroindanone [J. Med. Chem., 19, 1976, 472–475] (900 mg, 5.0 mmol) was suspended in dichloromethane (25 ml) and trifluoromethanesulphonic acid (0.05 ml) added. The resulting solution was cooled on ice. In a second flask, m-chloroperoxybenzoic acid [55%, Aldrich] (10 g) was suspended in dichloromethane and stirred for several minutes. The insoluble material was removed by filtration through a hydrophobic membrane and the filtrate evaporated to give a white powder. A portion of this material (2.6 g) was added portionwise to the indanone and the resultant suspension stirred for 72 h at room temperature. The reaction mixture was diluted with dichloromethane (10 ml) and aqueous sodium disulphite (20%; 10 ml). The aqueous layer was extracted (30 ml×3) with dichloromethane and the combined organic layers washed with saturated aqueous sodium bicarbonate (20 ml), brine (10 ml), and dried (MgSO4) to yield crude 7-nitro-chroman-2-one as a brown solid (1.1 g, ˜70% pure);
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